Cas no 950255-92-2 (1-(4-bromobenzylsulfonyl)pyrrolidine)
950255-92-2 structure
Product Name:1-(4-bromobenzylsulfonyl)pyrrolidine
CAS No:950255-92-2
MF:C11H14BrNO2S
MW:304.203361034393
MDL:MFCD09871565
CID:823744
PubChem ID:17741343
Update Time:2025-04-19
1-(4-bromobenzylsulfonyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromobenzylsulfonyl)pyrrolidine
- 1-[(4-bromophenyl)methylsulfonyl]pyrrolidine
- 1-[[(4-Bromophenyl)methyl]sulfonyl]pyrrolidine
- SCHEMBL2933466
- 950255-92-2
- DTXSID80589924
- AKOS000378683
- 1-[(4-Bromophenyl)methanesulfonyl]pyrrolidine
- A845154
- 1-{[(4-Bromophenyl)methane]sulfonyl}pyrrolidine
- E86869
- A1-07818
- FT-0729534
- 1-((4-Bromobenzyl)sulfonyl)pyrrolidine
- CS-0335929
-
- MDL: MFCD09871565
- Inchi: 1S/C11H14BrNO2S/c12-11-5-3-10(4-6-11)9-16(14,15)13-7-1-2-8-13/h3-6H,1-2,7-9H2
- InChI Key: ABXUSIMXLZYXNA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CS(N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 302.99300
- Monoisotopic Mass: 302.99286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.57
- PSA: 45.76000
- LogP: 3.39340
1-(4-bromobenzylsulfonyl)pyrrolidine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-bromobenzylsulfonyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B816930-10mg |
1-(4-Bromobenzylsulfonyl)pyrrolidine |
950255-92-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B816930-50mg |
1-(4-Bromobenzylsulfonyl)pyrrolidine |
950255-92-2 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | B816930-100mg |
1-(4-Bromobenzylsulfonyl)pyrrolidine |
950255-92-2 | 100mg |
$ 210.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1406599-1g |
1-((4-Bromobenzyl)sulfonyl)pyrrolidine |
950255-92-2 | 98% | 1g |
¥1730.00 | 2024-04-24 | |
| Cooke Chemical | LN9237558-1g |
1-((4-Bromobenzyl)sulfonyl)pyrrolidine |
950255-92-2 | 98% | 1g |
RMB 1153.60 | 2025-02-20 |
1-(4-bromobenzylsulfonyl)pyrrolidine Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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